Cas no 51622-66-3 (6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

• Product Name: 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CAS No: 51622-66-3
• MF: C₆H₆N₂O₃S
• MW: 186.188439846039
• CID: 4714896
• Update Time: 2023-11-21

6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• 6-methyl-2-oxo-4-sulfanyl-1,2-dihydropyrimidine-5-carboxylic acid
• Z2786644769
• 4-methyl-2-oxo-6-sulfanylidene-1,3-dihydropyrimidine-5-carboxylic acid
• 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

• Inchi： 1S/C6H6N2O3S/c1-2-3(5(9)10)4(12)8-6(11)7-2/h1H3,(H,9,10)(H2,7,8,11,12)
• InChI Key： GESVWGIGCZOZDZ-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)O)=C(C)NC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 308
• Topological Polar Surface Area: 111